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Compound of Interest

Compound Name: Nadh

Cat. No.: B1200552

Nicotinamide adenine dinucleotide (NADH) is a crucial coenzyme in cellular metabolism and is
widely used in research. While NADH is not classified as a hazardous substance according to
the Globally Harmonized System (GHS), proper handling and disposal are essential to maintain
a safe laboratory environment and ensure environmental responsibility.[1][2][3] This guide
provides detailed procedures for the safe disposal of NADH for researchers, scientists, and
drug development professionals.

Personal Protective Equipment (PPE)

Before handling NADH, especially during disposal procedures, it is imperative to wear the
appropriate personal protective equipment. This includes:

o Safety Goggles: Use safety goggles with side protection.[1][3]
o Gloves: Wear suitable chemical-resistant gloves.[1][3]

e Lab Coat: A standard lab coat should be worn to protect from spills.

Disposal of Unused or Waste NADH

The primary recommendation for the disposal of NADH is to consult with local waste disposal
experts and adhere to institutional and regional regulations.[1][3] Do not discharge NADH into
drains or the environment.[1][3]

Step-by-Step Disposal Procedure:
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o Containment: Place the waste NADH, whether in solid or solution form, into a clearly labeled,
appropriate container for chemical waste.[1][3]

o Labeling: Label the waste container clearly as "NADH waste" and include any other
components of the solution.

o Storage: Store the waste container in a designated and secure area for chemical waste
pickup.

o Professional Disposal: Arrange for the disposal of the waste through your institution's
environmental health and safety (EHS) office or a licensed chemical waste disposal
company.

Handling Spills

In the event of an NADH spill, follow these procedures:
o Ensure Safety: Wear the appropriate PPE before cleaning the spill.

o Containment for Solids: For solid NADH spills, control dust formation.[1][3] Mechanically take
up the spilled material and place it in a suitable container for disposal.[1][3]

e Ventilation: Ensure the affected area is well-ventilated.[1][3]

« Environmental Protection: Prevent the spilled material from entering drains, surface water, or
ground water.[1][3]

Disposal of Empty Containers

Empty NADH containers can typically be recycled. However, they must be completely empty.[1]
[3] Contaminated packaging should be treated with the same precautions as the substance
itself and disposed of as chemical waste.[1][3]

Quantitative Data Summary

There is no specific quantitative data available in the provided search results regarding NADH
disposal procedures. Disposal guidelines are qualitative and emphasize adherence to local
regulations.
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NADH Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of NADH
and related materials in a laboratory setting.
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Start: NADH Waste Generation

Waste Assess‘;nent

Is it an empty container?

Is the NADH mixed with

other hazardous chemicals?

Yes No

Yes

Disposa%'Procedures

\

Dispose as Non-Hazardous Chemical Waste:
1. Place in a labeled, sealed container. Handle Empty Container
2. Consult local regulations and EHS.

Rinse thoroughly with a suitable solvent\‘
Dispose of rinsate as chemical waste. )‘

Dispose as Hazardous Chemical Waste:
1. Place in a labeled, sealed container.
2. Contact EHS for pickup.

Recycle or dispose of as regular lab glass/plastic.

End: Waste Disposed

Click to download full resolution via product page

Caption: Workflow for the safe disposal of NADH and its containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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